Cas no 88074-72-0 (1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene)

• Product Name: 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene
• CAS No: 88074-72-0
• MF: C₁₉H₂₆
• MW: 254.409745693207
• MDL: MFCD09751230
• CID: 823987
• PubChem ID: 15276838
• Update Time: 2025-10-05

1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene
• TRANS-4-(4-PENTYLCYCLOHEXYL)-PHENYL ACETYLENE
• trans-4-(4-Pentylcyclohexyl)phenylacetylene
• 4-(TRANS-4-PENTYL CYCLOHEXYL) PHENYLACETYLENE
• 1-Ethynyl-4-(trans-4-pentylcyclohexyl)- Benzene
• 4-(trans-4-pentylcyclohexyl)phenylacetylene
• A862328
• AS-66851
• 1-ethynyl-4-(4-pentylcyclohexyl)benzene
• NJBYFURDPJRBPH-UAPYVXQJSA-N
• 1-ETHYNYL-4-[(1S,4R)-4-PENTYLCYCLOHEXYL]BENZENE
• 88074-72-0
• SB66739
• D95920
• FT-0687687
• AKOS015909767
• DTXSID40570898
• 1-ethynyl-4-((1s,4r)-4-pentylcyclohexyl)benzene
• DB-024623

• MDL： MFCD09751230
• Inchi： 1S/C19H26/c1-3-5-6-7-17-10-14-19(15-11-17)18-12-8-16(4-2)9-13-18/h2,8-9,12-13,17,19H,3,5-7,10-11,14-15H2,1H3
• InChI Key： NJBYFURDPJRBPH-UHFFFAOYSA-N
• SMILES： C1(CCCCC)CCC(C2C=CC(C#C)=CC=2)CC1

Computed Properties

• Exact Mass: 254.20300
• Monoisotopic Mass: 254.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 353℃ at 760 mmHg
• PSA: 0.00000
• LogP: 5.52200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene

Comprehensive Overview of 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene (CAS No. 88074-72-0): Properties, Applications, and Industry Insights

1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene (CAS No. 88074-72-0) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in advanced material science. This compound belongs to the family of liquid crystal intermediates, which are critical in the development of high-performance display technologies, including LCD screens and OLED panels. Its chemical structure features a phenyl-ethynyl group linked to a trans-4-pentylcyclohexyl moiety, contributing to its exceptional thermal stability and optical properties.

In recent years, the demand for 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene has surged due to the rapid growth of the electronics industry and the increasing adoption of flexible displays. Researchers and manufacturers are particularly interested in its role as a building block for liquid crystal polymers (LCPs), which are essential for 5G-enabled devices and wearable technology. The compound's ability to enhance response times and energy efficiency in displays aligns with global trends toward sustainable technology and miniaturization.

From a synthetic perspective, CAS No. 88074-72-0 is typically produced through palladium-catalyzed cross-coupling reactions, a method favored for its high yield and selectivity. Its purity is critical for end-use applications, prompting rigorous quality control protocols, including HPLC analysis and spectroscopic characterization. The compound's solubility in organic solvents and low volatility further make it a preferred choice for thin-film deposition processes.

Beyond electronics, 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene has garnered attention in photonics research, where its nonlinear optical properties are explored for optical switching and data storage applications. Innovations in quantum dot synthesis and nanocomposite materials also leverage its molecular adaptability. These interdisciplinary applications highlight its potential to address challenges in renewable energy and smart materials.

Environmental and regulatory considerations are paramount in the handling of CAS No. 88074-72-0. While it is not classified as hazardous, industry best practices emphasize safe storage in inert atmospheres to prevent degradation. Its biodegradability profile and eco-friendly synthesis routes are active areas of research, aligning with the circular economy framework.

In summary, 1-Ethynyl-4-(trans-4-pentylcyclohexyl)benzene exemplifies the intersection of cutting-edge chemistry and industrial innovation. As the demand for high-resolution displays and next-generation materials grows, this compound will remain pivotal in shaping the future of optoelectronics and nanotechnology.